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Compound of Interest

Compound Name: Methyl 2-methylnicotinate

Cat. No.: B140655

A Technical Guide to the Physical Properties of
Methyl 2-methylnicotinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of Methyl 2-
methylnicotinate, a significant compound in synthetic chemistry and pharmaceutical
development. This document outlines its boiling point and density, supported by detailed
experimental protocols for their determination.

Core Physical Properties

Methyl 2-methylnicotinate is an ester derivative of nicotinic acid. At room temperature, it
presents as a colorless to yellow liquid. A summary of its key physical properties is presented

below.
Property Value Conditions Source
Boiling Point 102-104 °C at 10 mmHg [1]
Density 1.104 + 0.06 g/cm?3 Predicted [1]
Molecular Formula CsHoaNO2 - [2][3]
Molecular Weight 151.16 g/mol - [2][3]
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Experimental Protocols

Accurate determination of physical properties is crucial for the synthesis, purification, and
formulation of chemical compounds. The following sections detail the methodologies for
measuring the boiling point and density of Methyl 2-methylnicotinate.

Determination of Boiling Point at Reduced Pressure

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For compounds that may decompose at their atmospheric boiling point,
determination at a reduced pressure is standard practice.

Methodology:
A simple distillation apparatus is assembled for this procedure.[4]
e Apparatus Setup:

o Around-bottom flask of appropriate size is charged with a small volume of Methyl 2-
methylnicotinate and a few boiling chips or a magnetic stir bar to ensure smooth boiling.

o Adistillation head is fitted to the flask, with a thermometer placed such that the top of the
bulb is level with the side arm leading to the condenser.

o A condenser is attached to the distillation head and connected to a receiving flask.

o The entire apparatus is connected to a vacuum pump, with a manometer placed in-line to
monitor the pressure.

e Procedure:

o

The system is evacuated to the desired pressure (e.g., 10 mmHg).

o

The flask is gently heated in a heating mantle or oil bath.

[¢]

The temperature is carefully monitored. The boiling point is recorded as the temperature at
which the vapor and liquid are in equilibrium, and a steady stream of distillate is collected
in the receiving flask.[4]
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o ltis critical to record the pressure at which the boiling point is measured.

Determination of Density

The density of a liquid is its mass per unit volume.

Methodology:

Mass Measurement:

o An empty, dry graduated cylinder or pycnometer (density bottle) is weighed on an
analytical balance, and its mass is recorded.[5][6]

Volume Measurement:

o A known volume of Methyl 2-methylnicotinate is carefully added to the graduated
cylinder. The volume is read from the bottom of the meniscus.[5] If using a pycnometer, it
is filled to its calibrated volume.

Final Mass Measurement:

o The graduated cylinder or pycnometer containing the liquid is reweighed, and the mass is
recorded.[6]

Calculation:

o The mass of the liquid is determined by subtracting the mass of the empty container from
the final mass.

o The density is calculated by dividing the mass of the liquid by its volume.

o For higher accuracy, it is recommended to perform the measurement multiple times and
calculate an average. The temperature at which the measurement is performed should
also be recorded, as density is temperature-dependent.[6]

Workflow and Visualization
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The logical flow for the experimental determination of the physical properties of Methyl 2-
methylnicotinate is illustrated below.

Physical Property Determination Workflow

Obtain Sample of
Methyl 2-methylnicotinate

Boiling Point Determination Density Determination

Boiling Potut Protocol Density‘ProtocoI
Assemble Reduced Pressure Weigh Empty
Distillation Apparatus Graduated Cylinder
Evacuate System Add Known Volume
to 10 mmHg of Sample
Heat Sample and Reweigh Cylinder
Record Boiling Temperature with Sample
7
Boiling Point:
102-104 °C @ 10 mmHg
K Calculate Density
(Mass/Volume)

Predicted Density:
1.104 g/lcm?3
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Caption: Workflow for the determination of boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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